Cas no 317821-75-3 ((([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)SULFANYL)(IMINO)METHANAMINIUM BROMIDE)

• Product Name: (([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)SULFANYL)(IMINO)METHANAMINIUM BROMIDE
• CAS No: 317821-75-3
• MF: C₈H₈BrClF₃N₃S
• MW: 350.586428642273
• CID: 5264755
• Update Time: 2026-03-09

(([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)SULFANYL)(IMINO)METHANAMINIUM BROMIDE Chemical and Physical Properties

Names and Identifiers

• (([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)SULFANYL)(IMINO)METHANAMINIUM BROMIDE
• ({[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}sulfanyl)methanimidamide hydrobromide

• Inchi： 1S/C8H7ClF3N3S.BrH/c9-5-1-4(8(10,11)12)2-15-6(5)3-16-7(13)14;/h1-2H,3H2,(H3,13,14);1H
• InChI Key： FVYRMRYQYJRHCG-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(CSC(N)=N)C(Cl)=C1)(F)(F)F.Br

Additional information on (([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)SULFANYL)(IMINO)METHANAMINIUM BROMIDE

[[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL]SULFANYL)(IMINO)METHANAMINIUM BROMIDE: A Promising Compound in Biomedical Research

[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL serves as a critical structural component of the compound ([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)SULFANYL)(IMINO)METHANAMINIUM BROMIDE, which has garnered significant attention in recent years due to its potential applications in pharmaceutical and biomedical research. This compound is characterized by a unique combination of trifluoromethyl and chloro substituents on the pyridine ring, which contributes to its distinct chemical properties and biological activity. The sulfanyl and imino functional groups further enhance its reactivity and interaction capabilities with target molecules. The bromide counterion plays a crucial role in stabilizing the overall molecular structure and influencing its solubility and bioavailability.

Recent studies have highlighted the potential of [3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL as a scaffold for designing novel therapeutics. A 2023 publication in Journal of Medicinal Chemistry demonstrated that compounds containing this core structure exhibit promising antitumor activity against multiple cancer cell lines. The trifluoromethyl group was found to significantly enhance the compound's metabolic stability, while the chloro substituent modulates its binding affinity to specific receptors. These findings underscore the importance of [3-CHLOROR-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL in the development of targeted therapies for oncology.

Structural analysis of ([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)SULFANYL)(IMINO)METHANAMINIUM BROMIDE reveals a complex arrangement of functional groups that may influence its pharmacokinetic properties. The sulfanyl group acts as a key linker between the pyridine ring and the imino moiety, enabling the formation of hydrogen bonds with biological targets. This structural feature is particularly relevant for designing molecules that can modulate protein kinase activity, which is a critical pathway in many disease mechanisms. Research published in ACS Chemical Biology in 2024 further supports this hypothesis, showing that this compound exhibits selective inhibition of certain kinase isoforms with minimal off-target effects.

The imino group in ([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)SULFANYL)(IMINO)METHANAMINIUM BROMIDE is particularly noteworthy for its role in enhancing molecular interactions. This functional group can participate in hydrogen bonding and electrostatic interactions, which are essential for the compound's binding to biological targets. A 2023 study in Drug Discovery Today demonstrated that the imino functionality contributes to the compound's ability to modulate ion channel activity, making it a potential candidate for treating neurological disorders. These findings highlight the importance of imino group incorporation in optimizing the therapeutic potential of this compound.

Recent advancements in drug discovery have emphasized the importance of structure-activity relationship (SAR) studies for compounds like ([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)SULFANYL)(IMINO)METHANAMINIUM BROMIDE. Researchers have utilized computational modeling to predict how subtle modifications to the trifluoromethyl or chloro substituents might affect the compound's biological activity. A 2024 study in Journal of Computational Chemistry demonstrated that altering the position of the chloro group could significantly impact the compound's cytotoxicity profile, providing valuable insights for future drug design efforts.

The bromide counterion in ([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)SULFANYL)(IMINO)METHANAMINIUM BROMIDE is an important factor in determining its solubility and pharmacokinetic properties. This ionic component influences the compound's ability to cross biological membranes and reach its target site. Research published in Pharmaceutical Research in 2023 showed that the bromide counterion enhances the compound's aqueous solubility, which is critical for improving its bioavailability. These findings suggest that the bromide counterion plays a significant role in optimizing the therapeutic potential of this compound.

Despite its promising properties, ([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)SULFANYL)(IMINO)METHANAMINIUM BROMIDE faces challenges in terms of synthetic accessibility and scale-up. A 2024 study in Organic Letters described a novel synthetic route that significantly improves the efficiency of producing this compound, addressing one of the key barriers to its pharmaceutical development. This advancement is particularly important for ensuring that the compound can be manufactured in sufficient quantities for clinical trials and potential commercialization.

Emerging research is also exploring the potential of ([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)SULFANYL)(IMINO)METHANAMINIUM BROMIDE in antimicrobial applications. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated that this compound exhibits activity against certain multidrug-resistant bacteria, suggesting its potential as a novel therapeutic agent. The trifluoromethyl group was found to play a critical role in enhancing the compound's microbicidal activity, which is a significant finding for the development of new antibiotics.

Overall, ([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)SULFANYL)(IMINO)METHANAMINIUM BROMIDE represents a promising candidate for pharmaceutical development due to its unique combination of functional groups. The interplay between the trifluoromethyl, chloro, sulfanyl, imino, and bromide components contributes to its diverse biological activity and therapeutic potential. Continued research into this compound's properties and applications is likely to yield significant advancements in the treatment of various diseases.

Future studies should focus on optimizing the structure-activity relationship of ([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)SULFANYL)(IMINO)METHANAMINIUM BROMIDE to enhance its therapeutic efficacy while minimizing potential side effects. Additionally, exploring its pharmacokinetic and pharmacodynamic properties in vivo will be crucial for determining its suitability for clinical applications. As research in this area continues to evolve, ([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)SULFANYL)(IMINO)METHANAMINIUM BROMIDE may emerge as a valuable tool in the development of novel therapeutics for a wide range of medical conditions.

The trifluoromethyl and chloro substituents on the pyridine ring in ([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)SULFANYL)(IMINO)METHANAMINIUM BROMIDE are particularly significant for modulating its biological activity. These substituents can influence the compound's lipophilicity, metabolic stability, and target specificity. A 2023 study in Medicinal Chemistry Research demonstrated that the trifluoromethyl group enhances the compound's metabolic stability, while the chloro substituent modulates its binding affinity to specific receptors. These findings highlight the importance of these functional groups in optimizing the therapeutic potential of this compound.

As research into ([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)SULFANYL)(IMINO)METHANAMINIUM BROMIDE continues to advance, it is likely to play an increasingly important role in the development of novel therapeutics. The unique combination of functional groups in this compound presents a promising opportunity for the treatment of various diseases, and further studies are expected to uncover additional applications and benefits.

Finally, the potential of ([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)SULFANYL)(IMINO)METHANAMINIUM BROMIDE in the field of pharmaceutical development is substantial. Its unique combination of functional groups and diverse biological activity make it a valuable candidate for further research and development. As scientists continue to explore the properties and applications of this compound, it is expected to contribute significantly to the advancement of medical treatments and therapies in the future.

The compound ([3-chloro-5-(trifluoromethyl)phenyl]methyl) sulfanyl)imino methanamine (or its more simplified form: [3-chloro-5-(trifluoromethyl)phenyl]methyl sulfanyl imino methanamine) is a complex organic molecule with a unique combination of functional groups, including: - A trifluoromethyl group on the benzene ring. - A chloro group on the benzene ring. - A sulfanyl (thiol) group. - An imino group (C=N). - A methyl group attached to the nitrogen. This compound has been explored in various contexts, including pharmaceutical development, due to the potential of its functional groups to interact with biological targets and modulate activity. The trifluoromethyl and chloro substituents are particularly significant for their lipophilicity, metabolic stability, and target specificity, which can influence the compound’s biological activity and pharmacokinetic profile. --- ### Key Functional Groups and Their Roles: 1. Trifluoromethyl (CF₃): - Enhances metabolic stability due to the electron-withdrawing nature of fluorine. - Increases lipophilicity, improving cell membrane permeability. - May modulate target specificity by altering the electronic environment. 2. Chloro (Cl): - Influences electronic properties of the aromatic ring. - Affects reactivity and binding affinity to receptors or enzymes. - Can contribute to selectivity in biological systems. 3. Sulfanyl (S): - May act as a bioisostere for other functional groups (e.g., hydroxyl, amino). - Can participate in electrophilic interactions or metal coordination. - May enhance water solubility or proton-shuttle behavior. 4. Imino (C=N): - Often involved in hydrogen bonding or electrophilic interactions. - Can serve as a reactive intermediate or binding site for proteins/enzymes. - May contribute to structural rigidity or conformational control. 5. Methyl (CH₃): - Provides steric bulk and electron-donating effects. - Can influence hydrophobic interactions or hydrogen bonding. --- ### Potential Applications: - Antimicrobial Agents: - The compound has shown activity against multidrug-resistant bacteria, making it a candidate for novel antibiotics. - The trifluoromethyl group may enhance microbicidal activity. - Anti-Cancer Agents: - The electrophilic nature of the sulfanyl and imino groups could make it a target for DNA damage or enzyme inhibition. - The chloro and trifluoromethyl groups may help in selective targeting of cancer cells. - Anti-Inflammatory Agents: - The imino and sulfanyl groups may interact with pro-inflammatory enzymes (e.g., COX, LOX). - The lipophilic nature may improve cellular uptake. - Neurological Disorders: - The sulfanyl and imino groups may modulate neurotransmitter systems or ion channels. - The trifluoromethyl group could help in targeting specific brain regions. --- ### Challenges and Opportunities: - Synthetic Accessibility: - While the compound is complex, asymmetric synthesis and catalytic methods could help in its efficient production. - Chiral centers (if present) may require enantioselective methods. - Pharmacokinetics: - The lipophilic nature may lead to poor water solubility, requiring prodrug strategies or formulation optimization. - Metabolic stability (enhanced by the trifluoromethyl group) may reduce first-pass metabolism. - Toxicity: - The electrophilic nature of the sulfanyl and imino groups may pose toxicity risks, requiring structure-activity relationship (SAR) studies. --- ### Future Directions: - Structure-Activity Relationship (SAR) Studies: - To optimize selectivity, potency, and safety. - To identify key functional groups responsible for biological activity. - In Vivo Testing: - To evaluate efficacy, pharmacokinetics, and toxicology in preclinical models. - Drug Delivery Systems: - To improve solubility, stability, and targeting (e.g., nanoparticle formulations). --- ### Conclusion: The compound [3-chloro-5-(trifluoromethyl)phenyl]methyl sulfanyl imino methanamine is a complex molecule with significant potential in pharmaceutical development, particularly in areas such as antimicrobial, anti-cancer, and anti-inflammatory therapies. Its unique combination of functional groups offers a versatile platform for further chemical and biological exploration. With advances in synthetic methods and drug design, this compound could become a valuable therapeutic agent in the future.